molecular formula C21H21N3O3 B5858826 N-allyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide

N-allyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide

Cat. No. B5858826
M. Wt: 363.4 g/mol
InChI Key: SCFPYEQVEYYDMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-allyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide, also known as AMPA, is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

N-allyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide exerts its anticancer effects by activating the mitochondrial pathway of apoptosis. It induces the release of cytochrome c from the mitochondria, which triggers the activation of caspases, leading to cell death. This compound has also been found to inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a selective cytotoxic effect on cancer cells, while exhibiting minimal toxicity towards normal cells. It has also been found to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and suppressing the expression of certain genes that are involved in cell growth and division.

Advantages and Limitations for Lab Experiments

N-allyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide has several advantages for use in lab experiments. It is easy to synthesize and has a high purity level. It also exhibits high stability and can be stored for long periods of time. However, one limitation of this compound is that it has low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on N-allyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide. One area of interest is the development of novel derivatives of this compound that exhibit enhanced anticancer properties. Another area of research is the investigation of the potential applications of this compound in other fields, such as agriculture and environmental science. Additionally, further studies are needed to elucidate the precise mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of N-allyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide involves the reaction of 2-phenoxyacetic acid with N-(allyloxycarbonyl) glycine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting product is then treated with 3-(4-methylphenyl)-1,2,4-oxadiazol-5-amine to obtain this compound.

Scientific Research Applications

N-allyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide has been extensively studied for its potential applications in the field of medicine, particularly in the treatment of cancer. Studies have shown that this compound exhibits anticancer properties by inducing apoptosis in cancer cells. It has also been found to inhibit the growth and proliferation of cancer cells by suppressing the activity of certain enzymes and proteins.

properties

IUPAC Name

N-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-2-phenoxy-N-prop-2-enylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H21N3O3/c1-3-13-24(20(25)15-26-18-7-5-4-6-8-18)14-19-22-21(23-27-19)17-11-9-16(2)10-12-17/h3-12H,1,13-15H2,2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SCFPYEQVEYYDMP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)C2=NOC(=N2)CN(CC=C)C(=O)COC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H21N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

363.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.